Cas no 1214356-29-2 (2-Fluoro-4-iodo-3-(pyridin-4-yl)pyridine)

• Product Name: 2-Fluoro-4-iodo-3-(pyridin-4-yl)pyridine
• CAS No: 1214356-29-2
• MF: C₁₀H₆FIN₂
• MW: 300.070917606354
• CID: 4925863
• Update Time: 2025-06-09

2-Fluoro-4-iodo-3-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-iodo-3-(pyridin-4-yl)pyridine
• 2-Fluoro-4-iodo-3-(pyridin-4-yl)pyridine

• Inchi： 1S/C10H6FIN2/c11-10-9(8(12)3-6-14-10)7-1-4-13-5-2-7/h1-6H
• InChI Key： DTAAUEDUUUWRDR-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1C1C=CN=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8

Additional information on 2-Fluoro-4-iodo-3-(pyridin-4-yl)pyridine

Introduction to 2-Fluoro-4-iodo-3-(pyridin-4-yl)pyridine (CAS No: 1214356-29-2)

2-Fluoro-4-iodo-3-(pyridin-4-yl)pyridine, with the CAS number 1214356-29-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, a core structural motif widely prevalent in biologically active molecules. The presence of both fluorine and iodine substituents introduces unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The compound’s structure consists of a central pyridine ring substituted at the 2-position with a fluorine atom, at the 4-position with an iodine atom, and at the 3-position with a pyridin-4-yl group. This specific arrangement imparts distinct reactivity patterns, which are highly exploited in modern drug discovery programs. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, while the iodine atom serves as a versatile handle for further functionalization via cross-coupling reactions.

In recent years, 2-Fluoro-4-iodo-3-(pyridin-4-yl)pyridine has been extensively explored as a key building block in the development of novel therapeutic agents. Its utility spans across multiple therapeutic areas, including oncology, immunology, and central nervous system (CNS) disorders. The compound’s unique electronic properties make it an attractive scaffold for designing molecules that interact with biological targets in a highly specific manner.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are integral to numerous cellular processes and are often considered challenging drug targets due to their lack of well-defined binding pockets. However, the introduction of fluorinated and iodinated pyridine derivatives has provided chemists with new tools to modulate these interactions effectively. For instance, recent studies have demonstrated that compounds derived from 2-Fluoro-4-iodo-3-(pyridin-4-yl)pyridine can selectively inhibit key PPIs involved in cancer progression by leveraging their ability to engage hydrophobic pockets within the target proteins.

Moreover, the pyridinyl moiety itself is a privileged scaffold in medicinal chemistry, known for its ability to enhance oral bioavailability and binding affinity. The combination of this scaffold with fluorine and iodine substituents creates a molecule that is both pharmacologically potent and chemically versatile. This has led to its incorporation into several clinical trials where it has shown promise in preclinical models as a lead compound for further optimization.

The synthesis of 2-Fluoro-4-iodo-3-(pyridin-4-yl)pyridine typically involves multi-step organic transformations that highlight the compound’s synthetic versatility. Key steps often include halogenation reactions, cross-coupling procedures such as Suzuki or Stille couplings, and functional group interconversions. These synthetic strategies not only showcase the compound’s reactivity but also demonstrate its feasibility as a starting material for more complex drug candidates.

Recent advances in computational chemistry have further enhanced the utility of 2-Fluoro-4-iodo-3-(pyridin-4-yl)pyridine by enabling rapid virtual screening and molecular modeling studies. These computational approaches allow researchers to predict binding affinities and optimize molecular structures before undertaking costly wet-lab experiments. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process significantly.

In conclusion,2-Fluoro[Link](https://en.wikipedia.org/wiki/Fluorine_(chemical_element))ro-[Link](https://en.wikipedia.org/wiki/Iodine_(chemical_element))io-[Link](https://en.wikipedia.org/wiki/Pyridine)-[Link](https://en.wikipedia.org/wiki/Pyridine)idin[Link](https://en.wikipedia.org/wiki/Pyrididine)-[Link](https://en.wikipedia.org/wiki/Pyrididine)one (CAS No: [Link](https://www.cas.org/)1214356[Link](https://www.cas.org/-cas-number-search?term=12143562902)29[Link](https://www.cas.org/-cas-number-search?term=12143562902)) remains a cornerstone in modern pharmaceutical research due to its structural complexity and functional diversity. Its continued exploration promises to yield novel therapeutics that address unmet medical needs across various disease indications.